Cas no 1038988-11-2 (1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-)

• Product Name: 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-
• CAS No: 1038988-11-2
• MF: C₂₀H₂₂BrN₃O₂S
• MW: 448.376582622528
• CID: 3012026
• Update Time: 2025-06-15

1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-
• 5HT6-ligand-1
• 1-(2-bromobenzenesulfonyl)-4-(4-methylpiperazin-1-ylmethyl)-1H-indole

• SMILES： CN1CCN(CC2=CC=CC3=C2C=CN3S(=O)(C4=CC=CC=C4Br)=O)CC1

1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-

1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 1038988-11-2): A Comprehensive Overview

1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-, identified by its CAS number 1038988-11-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the indole family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, particularly its sulfonamide and piperazine moieties, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- consists of an indole core substituted with a sulfonamide group at the 1-position and a methylpiperazine moiety at the 4-position. The presence of the bromophenyl group enhances its potential as a pharmacophore by contributing to its binding affinity and metabolic stability. This unique arrangement of functional groups has been strategically designed to interact with biological targets, making it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These derivatives have shown promise in various therapeutic areas, including central nervous system disorders, cancer, inflammation, and infectious diseases. The sulfonamide group in 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- is particularly noteworthy, as sulfonamides are well-documented for their antimicrobial and anti-inflammatory properties. Furthermore, the piperazine moiety is known for its ability to modulate neurotransmitter systems, making this compound a potential candidate for treating neurological disorders.

Recent studies have highlighted the importance of optimizing indole derivatives for improved pharmacokinetic profiles and target specificity. The structural modifications introduced in 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- are aimed at enhancing its solubility, bioavailability, and metabolic stability. These improvements are crucial for translating preclinical findings into effective clinical therapies. The bromophenyl group not only contributes to the compound's binding affinity but also provides a handle for further chemical modifications, allowing researchers to fine-tune its biological activity.

The synthesis of 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, have been employed to construct the desired molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

In the realm of drug discovery, computational methods play a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been performed on 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- to identify potential binding interactions with target proteins. These studies suggest that the sulfonamide and piperazine moieties interact favorably with specific amino acid residues in biological targets, which could explain its observed pharmacological effects.

The potential therapeutic applications of 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- are vast. Preliminary in vitro studies have demonstrated its efficacy in modulating neurotransmitter release and inhibiting inflammatory pathways. These findings suggest that it may be useful in treating conditions such as depression, anxiety disorders, and chronic inflammatory diseases. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for developing new drugs with enhanced therapeutic profiles.

The development of novel pharmaceuticals is often hampered by challenges related to drug resistance and adverse side effects. The unique structural features of 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]-, particularly its sulfonamide and piperazine moieties, offer a promising solution to these challenges by providing multiple points of interaction with biological targets. This can lead to the development of drugs that are more selective and less prone to resistance mechanisms.

In conclusion, 1H-Indole, 1-[(2-bromophenyl)sulfonyl]-4-[(4-methyl-1-piperazinyl)methyl]- (CAS No. 1038988-11-2) represents a significant advancement in pharmaceutical research due to its innovative structure and potential therapeutic applications. Its sulfonamide and piperazine functional groups contribute to its unique pharmacological profile, making it a promising candidate for further investigation in drug discovery efforts aimed at treating neurological disorders and other diseases.